Cas no 2256710-48-0 (4-bromo-1-(2-fluorophenyl-3,4,5,6-d4)-1H-imidazole-2,5-d2)

4-bromo-1-(2-fluorophenyl-3,4,5,6-d4)-1H-imidazole-2,5-d2 structure
2256710-48-0 structure
Product Name:4-bromo-1-(2-fluorophenyl-3,4,5,6-d4)-1H-imidazole-2,5-d2
CAS No:2256710-48-0
MF:C9H6BrFN2
MW:247.096714496613
CID:6819836
PubChem ID:172400763
Update Time:2025-03-02

4-bromo-1-(2-fluorophenyl-3,4,5,6-d4)-1H-imidazole-2,5-d2 Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-(2-fluorophenyl-3,4,5,6-d4)-1H-imidazole-2,5-d2
    • 2256710-48-0
    • CS-21822
    • Inchi: 1S/C9H6BrFN2/c10-9-5-13(6-12-9)8-4-2-1-3-7(8)11/h1-6H/i1D,2D,3D,4D,5D,6D
    • InChI Key: NFMSAMHIFRMMNZ-MZWXYZOWSA-N
    • SMILES: BrC1=C([2H])N(C([2H])=N1)C1C([2H])=C([2H])C([2H])=C([2H])C=1F

Computed Properties

  • Exact Mass: 246.00750Da
  • Monoisotopic Mass: 246.00750Da
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.8Ų
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